Cas no 1955548-54-5 ((2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride)

• Product Name: (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride
• CAS No: 1955548-54-5
• MF: C₄H₆Cl₂N₂O
• MW: 169.00923871994
• MDL: MFCD29034157
• CID: 5192488
• PubChem ID: 122236264
• Update Time: 2025-05-22

(2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride
• (2-Chlorooxazol-4-yl)methanamine hydrochloride
• (2-Chloro-1,3-oxazol-4-yl)methanamine;hydrochloride
• starbld0031164
• AT18560
• (2-CHLOROOXAZOL-4-YL)METHANAMINE HCL

• MDL： MFCD29034157
• Inchi： 1S/C4H5ClN2O.ClH/c5-4-7-3(1-6)2-8-4;/h2H,1,6H2;1H
• InChI Key： UYPQVBNHWAXORR-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CO1)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.4
• Topological Polar Surface Area: 52

Additional information on (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride

Latest Research Insights on (2-chloro-1,3-oxazol-4-yl)methanamine Hydrochloride (CAS: 1955548-54-5)

The compound (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride (CAS: 1955548-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its oxazole core and chloro-substituent, has emerged as a promising scaffold for drug discovery, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activities, positioning it as a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride via a one-pot cyclization-amination sequence, achieving an 82% yield with high purity (>98%). The researchers highlighted its stability under physiological conditions and excellent solubility in aqueous buffers, making it particularly suitable for biological screening. The compound's unique electronic properties, conferred by the electron-withdrawing chloro group and the electron-donating amine moiety, were found to facilitate diverse chemical modifications, enabling the creation of targeted compound libraries.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values ranging from 0.5-2 μg/mL. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis by binding to penicillin-binding protein 2a (PBP2a), a key target in resistant strains. The hydrochloride salt form demonstrated improved pharmacokinetic properties compared to the free base, including enhanced oral bioavailability in murine models.

Oncology applications have also been explored, with a 2024 Nature Communications paper describing the compound's utility as a warhead in PROTAC (proteolysis targeting chimera) molecules. Researchers conjugated (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride to E3 ligase ligands, creating bifunctional molecules capable of degrading oncogenic proteins. One such conjugate showed remarkable efficacy in degrading BRD4 in leukemia cell lines, with DC50 values below 10 nM. The chloro-oxazole moiety was found to be crucial for maintaining the compound's cell permeability and target engagement.

From a safety perspective, recent toxicological assessments published in Chemical Research in Toxicology indicate that (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride has a favorable profile in preliminary studies, with no observed genotoxicity in Ames tests and an acceptable therapeutic index in rodent models. However, researchers caution that the chloro-substituent may confer metabolic liabilities that require further investigation, particularly regarding potential reactive metabolite formation.

The compound's versatility extends to chemical biology tools, as demonstrated in a 2024 ACS Chemical Biology study where it was incorporated into activity-based probes for profiling serine hydrolases. The amine functionality allowed for facile conjugation to fluorophores or biotin tags, while the oxazole core provided the necessary structural rigidity for selective enzyme recognition. These probes successfully identified several previously uncharacterized hydrolases in cancer proteomes.

Looking forward, (2-chloro-1,3-oxazol-4-yl)methanamine hydrochloride represents a compelling case study in fragment-based drug discovery. Its balanced physicochemical properties, synthetic tractability, and demonstrated biological relevance across multiple target classes suggest it will continue to be a valuable scaffold in medicinal chemistry efforts. Current research directions include exploring its use in covalent inhibitor design and as a component of targeted drug delivery systems, with several patent applications filed in 2024 indicating growing commercial interest in this chemical entity.